
In-Depth Technical Guide: Safety and Handling
of 3,6-Dibromoquinoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,6-Dibromoquinoline

Cat. No.: B1270526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3,6-
Dibromoquinoline (CAS No. 69268-39-9). The information is compiled from various safety

data sheets and chemical databases to ensure a high standard of safety in the laboratory and

research environment.

Chemical and Physical Properties
3,6-Dibromoquinoline is a heterocyclic organic compound that serves as a versatile building

block in organic synthesis.[1] A summary of its key physical and chemical properties is provided

below.
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Property Value Source

Molecular Formula C₉H₅Br₂N [1]

Molecular Weight 286.95 g/mol [1]

CAS Number 69268-39-9 [1]

Appearance
Not explicitly stated, likely a

solid.

Flash Point > 112 °C / > 233.6 °F [2]

Solubility No specific data available.

log Pow 3.03 (for 3-Bromoquinoline) [2]

Hazard Identification and Classification
While specific quantitative toxicity data such as LD50 or LC50 values for 3,6-
Dibromoquinoline are not readily available in the public domain, the compound is classified

based on the hazards of structurally similar chemicals. The primary hazards are outlined below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Acute Toxicity, Dermal Category 4 Harmful in contact with skin.

Acute Toxicity, Inhalation Category 4 Harmful if inhaled.

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation
Category 2 Causes serious eye irritation.

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.

GHS Pictograms:

alt text
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Signal Word: Warning

Experimental Protocols: Safe Handling and
Emergency Procedures
Detailed methodologies for ensuring safety when working with 3,6-Dibromoquinoline are

crucial. The following protocols are derived from standard safety data sheets.

Personal Protective Equipment (PPE)
A detailed list of required PPE is provided in the table below.

Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and/or a face

shield.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes.

Respiratory Protection
Use a NIOSH/MSHA approved respirator or

work in a chemical fume hood.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Ingestion
Do NOT induce vomiting. Call a poison control

center or physician immediately.[2]

Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (see section 3.1).

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.

Clean the spill area thoroughly.

Prevent the spill from entering drains or waterways.[2][3]

Fire-Fighting Measures
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Aspect Protocol

Suitable Extinguishing Media
Water spray, carbon dioxide (CO₂), dry

chemical, or alcohol-resistant foam.[2]

Unsuitable Extinguishing Media No information available.[2]

Specific Hazards

Thermal decomposition can produce carbon

monoxide (CO), carbon dioxide (CO₂), and

nitrogen oxides (NOx).[2]

Protective Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[2]

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Aspect Guidelines

Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place.[2] Store away from

incompatible materials such as strong oxidizing

agents.[2]

Disposal

Dispose of contents and container to an

approved waste disposal plant in accordance

with local, regional, and national regulations.[2]

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedures for the safe handling

of 3,6-Dibromoquinoline from procurement to disposal.
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Safe Handling Workflow for 3,6-Dibromoquinoline
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Caption: Logical workflow for the safe handling of 3,6-Dibromoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dibromoquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270526#safety-and-handling-precautions-for-3-6-
dibromoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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